Cas no 2228569-09-1 (tert-butyl N-2-(2-hydroxy-4,5-dimethylphenyl)-1-oxopropan-2-ylcarbamate)

• Product Name: tert-butyl N-2-(2-hydroxy-4,5-dimethylphenyl)-1-oxopropan-2-ylcarbamate
• CAS No: 2228569-09-1
• MF: C₁₆H₂₃NO₄
• MW: 293.35812497139
• CID: 6508640
• PubChem ID: 165779933
• Update Time: 2025-08-02

tert-butyl N-2-(2-hydroxy-4,5-dimethylphenyl)-1-oxopropan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(2-hydroxy-4,5-dimethylphenyl)-1-oxopropan-2-ylcarbamate
• EN300-1894275
• tert-butyl N-[2-(2-hydroxy-4,5-dimethylphenyl)-1-oxopropan-2-yl]carbamate
• 2228569-09-1

• Inchi： 1S/C16H23NO4/c1-10-7-12(13(19)8-11(10)2)16(6,9-18)17-14(20)21-15(3,4)5/h7-9,19H,1-6H3,(H,17,20)
• InChI Key： UHZLMAPSTMIOIR-UHFFFAOYSA-N
• SMILES： O(C(NC(C=O)(C)C1C(=CC(C)=C(C)C=1)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 293.16270821g/mol
• Monoisotopic Mass: 293.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 75.6Ų

Additional information on tert-butyl N-2-(2-hydroxy-4,5-dimethylphenyl)-1-oxopropan-2-ylcarbamate

tert-butyl N-2-(2-hydroxy-4,5-dimethylphenyl)-1-oxopropan-2-ylcarbamate: A Comprehensive Overview

The compound tert-butyl N-2-(2-hydroxy-4,5-dimethylphenyl)-1-oxopropan-2-ylcarbamate, identified by the CAS number 2228569-09-1, is a significant molecule in the field of organic chemistry. This compound is characterized by its unique structure, which includes a tert-butyl group attached to a carbamate moiety. The presence of the hydroxyl group and the dimethyl substitution on the phenyl ring adds complexity to its chemical profile, making it an interesting subject for both academic and industrial research.

Recent studies have highlighted the potential of this compound in various applications. For instance, researchers have explored its role in drug delivery systems due to its ability to form stable complexes with certain biomolecules. The hydroxyl group on the phenyl ring plays a crucial role in enhancing the compound's solubility and bioavailability, which are critical factors in pharmaceutical development. Moreover, the dimethyl substitution on the phenyl ring contributes to the compound's stability under physiological conditions, making it a promising candidate for targeted drug delivery.

In addition to its pharmaceutical applications, tert-butyl N-2-(2-hydroxy-4,5-dimethylphenyl)-1-oxopropan-2-ylcarbamate has also been investigated for its potential in agrochemicals. The compound's ability to inhibit certain enzymes involved in plant growth regulation has led to its consideration as a potential herbicide or plant growth regulator. Recent experiments have demonstrated that this compound can effectively inhibit the activity of acetolactate synthase (ALS), an enzyme critical for amino acid biosynthesis in plants. This finding opens up new avenues for developing environmentally friendly agricultural chemicals.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. The key steps include the preparation of the tert-butyl carbamate intermediate and subsequent coupling with the substituted phenol derivative. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the final product meets stringent quality standards. The use of advanced chromatographic techniques has further facilitated the purification process, making large-scale production feasible.

From a structural perspective, tert-butyl N-2-(2-hydroxy-4,5-dimethylphenyl)-1-oxopropan-2-ylcarbamate exhibits a high degree of symmetry and rigidity due to its tert-butyl group and substituted phenol moiety. This structural rigidity contributes to its thermal stability and resistance to degradation under harsh conditions. These properties make it suitable for use in high-performance materials and advanced composites.

Furthermore, recent advancements in computational chemistry have enabled researchers to model the electronic properties of this compound with unprecedented accuracy. By employing density functional theory (DFT) calculations, scientists have gained insights into the compound's electronic structure and reactivity patterns. These findings have provided valuable information for designing more efficient synthetic routes and predicting potential interactions with biological systems.

In conclusion, tert-butyl N-2-(2-hydroxy-4,5-dimethylphenyl)-1-o